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Compound of Interest

Compound Name: 2,2'-Dithiodibenzoic acid

Cat. No.: B123356

An In-depth Technical Guide to 2,2'-Dithiodibenzoic Acid

Introduction

2,2'-Dithiodibenzoic acid, also known as dithiosalicylic acid, is an organosulfur compound
with the chemical formula C14H1004S2. It is characterized by a disulfide bond linking two
benzoic acid moieties at the ortho position. This unique structure imparts valuable chemical
reactivity, making it a significant molecule in various scientific and industrial fields. This
technical guide provides a comprehensive overview of its properties, synthesis, analysis, and
key applications, with a focus on its relevance to researchers, scientists, and drug development
professionals.

CAS Number

The Chemical Abstracts Service (CAS) registry number for 2,2'-Dithiodibenzoic acid is 119-
80-2.[1][2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,2'-Dithiodibenzoic acid is
presented in the table below for easy reference and comparison.
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Property Value Reference
Molecular Formula C14H1004S2 [1]
Molecular Weight 306.36 g/mol [1]
White to yellow or brown
Appearance [3]
powder/crystals
Melting Point 287-290 °C [1]
Solubility Insoluble in water [1]
2-[(2-
IUPAC Name carboxyphenyl)disulfanyllbenz [1]
oic acid
Dithiosalicylic acid, 2-
Synonyms Carboxyphenyl disulfide, Bis(2-  [1]

carboxyphenyl) disulfide

Experimental Protocols
Synthesis of 2,2'-Dithiodibenzoic Acid from Anthranilic

Acid

A widely documented method for the synthesis of 2,2'-dithiodibenzoic acid involves the

diazotization of anthranilic acid followed by reaction with a sulfur source.[3][4]

Materials:

Anthranilic acid

Sodium Nitrite (NaNO2)

Concentrated Hydrochloric Acid (HCI)

Sodium Disulfide (Na2Sz) solution (alkaline)

Anhydrous Sodium Carbonate
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o Ether

e Ice
Procedure:

» Diazotization:

o In a flask, dissolve 5 mmol of anthranilic acid in 5 mL of water and 1 mL of concentrated
hydrochloric acid.

o Cool the solution to 5°C in an ice bath.

o Slowly add a solution of 345 mg of sodium nitrite in 2.5 mL of water, ensuring the
temperature remains below 5°C. This forms the diazonium salt solution.[3]

¢ Disulfide Formation:

o Slowly add the prepared diazonium salt solution to an alkaline sodium disulfide solution,
maintaining the temperature below 5°C.

o Allow the reaction mixture to warm to room temperature. Nitrogen gas will evolve.

o Once the nitrogen evolution ceases, add 0.9 mL of concentrated hydrochloric acid to
precipitate the crude 2,2'-Dithiodibenzoic acid.[3]

 Purification:
o Filter the precipitate and wash it with water.

o Dissolve the precipitate in a heated solution of 300 mg of anhydrous sodium carbonate in
10 mL of water.

o Filter the hot solution to remove any insoluble impurities.

o Reprecipitate the 2,2'-Dithiodibenzoic acid by adding concentrated hydrochloric acid to
the filtrate.
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o Filter the purified product, wash with cold water and ether, and dry under a vacuum.[3]

Purification of Crude 2,2'-Dithiodibenzoic Acid

A common method for purifying crude 2,2'-dithiodibenzoic acid is recrystallization from a
mixed solvent system.

Materials:

e Crude 2,2'-Dithiodibenzoic acid
e Dimethylformamide (DMF)

o Water

Procedure:

Add the crude 2,2'-dithiodibenzoic acid to a mixed solvent of DMF and water.

Stir the mixture and heat to dissolve the solid.

Maintain the temperature for a period to ensure complete dissolution.

Cool the solution to induce crystallization of the purified product.

Isolate the crystals by suction filtration, washing away the mixed solvent and impurities.

Dry the purified 2,2'-dithiodibenzoic acid.

Analytical Methods

High-Performance Liquid Chromatography (HPLC): While a specific, universally adopted HPLC
method for 2,2'-dithiodibenzoic acid is not detailed in the provided results, a general
approach for related benzoic acid derivatives can be adapted. A reversed-phase HPLC method
would be suitable.

e Column: C18 column
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» Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., 0.1% formic
acid).

o Detection: UV detector, with the wavelength optimized for 2,2'-dithiodibenzoic acid. For
similar compounds, detection is often performed around 280 nm or 326 nm.[5][6]

e Quantification: Can be achieved by creating a calibration curve with standards of known
concentration.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for the
structural confirmation of 2,2'-dithiodibenzoic acid. While the direct spectra for the acid were
not provided, spectra for its dimethyl ester are available, which can give insights into the
expected chemical shifts for the aromatic protons and carbons.[7][8]

Applications in Research and Drug Development
Role as a Redox-Responsive Linker in Drug Delivery

The disulfide bond in 2,2'-dithiodibenzoic acid is susceptible to cleavage under the reducing
conditions found within cancer cells, which have a significantly higher concentration of
glutathione (GSH) compared to normal cells. This property makes it an excellent candidate for
use as a redox-responsive linker in drug delivery systems (DDSs).[9][10] Drugs can be
attached to a nanocatrrier via a linker derived from 2,2'-dithiodibenzoic acid. These DDSs
remain stable in the bloodstream but release the drug upon entering the tumor
microenvironment, leading to targeted therapy and reduced side effects.[10][11]

Experimental Workflow: Redox-Responsive Drug
Delivery System

The following diagram illustrates the logical workflow of a drug delivery system utilizing a
disulfide linker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2'-Dithiodibenzoic acid CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123356#2-2-dithiodibenzoic-acid-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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